2-Amino-3-methyl-3h-imidazo[4,5-f]isoquinoline

• IUPAC Name: 3-methylimidazo[4,5-f]isoquinolin-2-amine
• InChI: InChI=1S/C11H10N4/c1-15-9-3-2-7-6-13-5-4-8(7)10(9)14-11(15)12/h2-6H,1H3,(H2,12,14)
• InChI Key: ADHARTAVWVLWEN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C3=C(C=C2)C=NC=C3)N=C1N
• Molecular Formula: C11H10N4
• DSSTOX Substance ID: DTXSID00163649
• Molecular Weight: 198.22 g/mol
• CAS RN: 147293-15-0

Description

2-Amino-3-methyl-3H-imidazo[4,5-f]isoquinoline is a compound of interest within the chemical and pharmaceutical research communities. It falls within the broader category of imidazoisoquinolines, which are known for their diverse biological activities and chemical properties. The compound's unique structure has attracted attention for its potential in various applications, although the focus here will be strictly on the scientific aspects of its synthesis, structure, and properties, excluding any drug-related applications or effects.

Synthesis Analysis

The synthesis of imidazo[4,5-f]isoquinoline derivatives has been explored through various methods. For instance, a one-pot three-component reaction using benzene-1,2-dicarbaldehyde, trimethylsilylcyanide, and various pyridin-2-amines in the presence of a catalytic amount of superparamagnetic nano-Fe3O4@SiO2 anchored sulfuric acid in ethanol has been described, yielding good-to-high yields (Maleki, 2014). Additionally, water-mediated hydroamination and silver-catalyzed aminooxygenation processes have been employed for the synthesis of methylimidazo pyridines without any deliberate addition of catalyst (Mohan et al., 2013).

Molecular Structure Analysis

The molecular structure of 2-Amino-3-methyl-3H-imidazo[4,5-f]isoquinoline is characterized by the presence of an imidazo ring fused to an isoquinoline core. This structure contributes to the compound's chemical properties and reactivity. The synthesis and structural elucidation of related compounds often involve advanced techniques such as X-ray crystallography, NMR, and IR spectroscopy, providing insights into the arrangement of atoms and the compound's stereochemistry.

Chemical Reactions and Properties

Imidazo[4,5-f]isoquinoline derivatives participate in a range of chemical reactions, including cycloaddition, N-alkylation, and acylation. These reactions can significantly alter the compound's chemical properties and biological activity. For instance, the efficient syntheses of imidazolo[1,2-a]pyridines and -[2,1-a]isoquinolines have been achieved through reactions with aryl aldehydes, yielding good yields (Katritzky et al., 2000).

Scientific Research Applications

• Neuroprotection and Neurodegeneration : A hexahydro-2H-imidazo[4,5-g]isoquinolin-2-one derivative, related to 2-Amino-3-methyl-3H-imidazo[4,5-f]isoquinoline, shows promise as an isostere for selective dopamine D-1 antagonists, with potential applications in neuroprotection and neurodegeneration (Denyer et al., 1995).

• Cancer Treatment : Imidazo[4,5-h]isoquinolin-9-one, a related compound, is identified as a potent inhibitor of lck kinase, offering potential for treating various cancers (Snow et al., 2002).

• Antiinflammatory, Antirhinoviral, and Antiulcer Properties : A new and efficient method for synthesizing imidazo[2,1a]isoquinolines, which are structurally related to 2-Amino-3-methyl-3H-imidazo[4,5-f]isoquinoline, shows potential for these properties (Hou et al., 2004).

• Pharmaceuticals and Nutraceuticals : The synthesis of 3-acetyl-substituted imidazo[2,1-a]isoquinolines offers a new method for creating highly resistant compounds with potential applications in these fields (Kuz’menko et al., 1983).

• Human Neuroblastoma Treatment : Pyrido[2′,1′:2,3]imidazo[4,5-c]isoquinolin-5-amines exhibit potential as cytotoxic agents against human neuroblastoma, altering caspase-3 and PARP-1 cleavage (Tber et al., 2021).

• Mutagenicity : The imidazole ring and 2-amino group in quinolines and quinoxalines, similar to 2-Amino-3-methyl-3H-imidazo[4,5-f]isoquinoline, contribute to high mutagenicity, potentially toxic to humans (Grivas & Jägerstad, 1984).

Citations

Multiple and single binding modes of fragment-like kinase inhibitors revealed by molecular modeling, residue type-selective protonation, and nuclear overhauser …

KL Constantine, L Mueller, WJ Metzler… - Journal of medicinal …, 2008 - ACS Publications

Fragment-like inhibitors of mitogen-activated protein kinase-activated protein kinase 2 (MK2) include 5-hydroxyisoquinoline (IC 50 ∼ 85 μM). Modeling studies identified four possible …

Number of citations: 16 pubs.acs.org

Mutagenic activity of three synthetic isomers of the food carcinogen 2-amino-3-methylimidazo [4, 5-ƒ] quinoline (IQ) in the Ames test

R Vikse, L Klungsøyr, S Grivas - Mutation Research/Genetic Toxicology, 1993 - Elsevier

The mutagenic activities of three isomers of IQ, with the pyridine N-atom at different positions, were measured in the Ames test with Salmonella typhimurium TA98 and enzymatic …

Number of citations: 7 www.sciencedirect.com

Evaluation of a battery of Salmonella typhimurium tester strains for biomonitoring of mutagenic polycyclic aromatic hydrocarbons, nitroarenes and aromatic amines

A Nikoyan, M De Méo, I Sari-Minodier… - … /Genetic Toxicology and …, 2007 - Elsevier

Various combinations of Salmonella typhimurium tester strains and S9 mix for bioactivation (TA98+S9 mix, TA98S; YG1041+S9 mix, YG1041S) and strain YG1041 in the absence of S9 …

Number of citations: 15 www.sciencedirect.com

E RONNE, S GRIVAS - HETEROCYCLES, 1993 - PERGAMON-ELSEVIER SCIENCE …

Number of citations: 0